2-(4-bromophenoxy)-3-{(Z)-[3-(2-methylpropyl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-4H-pyrido[1,2-a]pyrimidin-4-one

• Molecular Formula: C22H18BrN3O3S2
• Molecular Weight: 516.4 g/mol
• IUPAC Name: (5Z)-5-[[2-(4-bromophenoxy)-4-oxopyrido[1,2-a]pyrimidin-3-yl]methylidene]-3-(2-methylpropyl)-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C22H18BrN3O3S2/c1-13(2)12-26-21(28)17(31-22(26)30)11-16-19(29-15-8-6-14(23)7-9-15)24-18-5-3-4-10-25(18)20(16)27/h3-11,13H,12H2,1-2H3/b17-11-
• InChI Key: VTNXUTCFSOGCAO-BOPFTXTBSA-N
• Isomeric SMILES: CC(C)CN1C(=O)/C(=C/C2=C(N=C3C=CC=CN3C2=O)OC4=CC=C(C=C4)Br)/SC1=S
• Canonical SMILES: CC(C)CN1C(=O)C(=CC2=C(N=C3C=CC=CN3C2=O)OC4=CC=C(C=C4)Br)SC1=S

Description

The compound 2-(4-bromophenoxy)-3-{(Z)-[3-(2-methylpropyl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-4H-pyrido[1,2-a]pyrimidin-4-one features a pyrido[1,2-a]pyrimidin-4-one core substituted at position 2 with a 4-bromophenoxy group and at position 3 with a (Z)-configured thiazolidinone moiety. The thiazolidinone ring is further functionalized with a 2-methylpropyl (isobutyl) group at position 3 and a thioketone at position 2.

Comparison with Similar Compounds

Substituent Variations and Structural Features

The target compound belongs to a family of pyrido-pyrimidinone derivatives with variable substituents on the pyrimidinone core and the thiazolidinone ring. Key analogs include:

Compound Name	Pyrimidinone Substituent (Position 2)	Thiazolidinone Substituent (Position 3)	Molecular Weight (g/mol)	Configuration
Target Compound	4-Bromophenoxy	2-Methylpropyl (Isobutyl)	~550.4*	Z
2-(Ethylamino)-3-{(Z)-[3-(2-phenylethyl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-4H-pyrido[1,2-a]pyrimidin-4-one	Ethylamino	2-Phenylethyl	~523.6	Z
3-[(Z)-(3-Benzyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-2-(ethylamino)-4H-pyrido[1,2-a]pyrimidin-4-one	Ethylamino	Benzyl	~505.6	Z
2-(2,6-Dimethyl-4-morpholinyl)-3-{(Z)-[3-isobutyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-9-methyl-4H-pyrido[1,2-a]pyrimidin-4-one	2,6-Dimethylmorpholinyl	Isobutyl	~553.7	Z

*Estimated based on structural similarity.

Key Observations:

• Thiazolidinone Substituents: The isobutyl group in the target compound may improve lipophilicity and membrane permeability relative to benzyl or phenylethyl groups .
• Configuration: All analogs retain the (Z)-configuration at the thiazolidinone-pyrrolidinone junction, critical for maintaining planar conjugation and biological activity .

Structural and Crystallographic Analysis

• Software Tools: Programs like SHELX and WinGX are employed for crystallographic refinement and structure validation, ensuring accurate determination of the (Z)-configuration .
• Enantiomer Analysis: Parameters like Rogers’ η and Flack’s x are used to resolve chiral centers and confirm stereochemistry .